2-(4-Phenylmethoxybutoxy)acetic acid

• IUPAC Name: 2-(4-phenylmethoxybutoxy)acetic acid
• InChI: InChI=1S/C13H18O4/c14-13(15)11-17-9-5-4-8-16-10-12-6-2-1-3-7-12/h1-3,6-7H,4-5,8-11H2,(H,14,15)
• InChI Key: DURSLLTYYFSKEE-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)COCCCCOCC(=O)O
• Molecular Formula: C13H18O4
• Molecular Weight: 238.28 g/mol

Description

2-(4-Phenylmethoxybutoxy)acetic acid is a substituted acetic acid derivative with the molecular formula C₁₃H₁₈O₄. Its structure features a phenylmethyl (benzyl) ether group attached to a butoxy chain, which is further linked to the acetic acid moiety.

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Structural Analogues and Substituent Effects

The compound is compared below with three structurally related acetic acid derivatives:

Compound Name	Molecular Formula	Key Substituents	Key Structural Features	Reference ID
2-(4-Phenylmethoxybutoxy)acetic acid	C₁₃H₁₈O₄	Phenylmethyl ether, butoxy chain	Combines aromatic hydrophobicity with a flexible alkoxy chain and carboxylic acid group	N/A
4-Butoxybenzeneacetic acid	C₁₂H₁₆O₃	Butoxy group	Lacks phenylmethyl group; shorter alkoxy chain
2-(3-Bromo-4-methoxyphenyl)acetic acid	C₉H₉BrO₃	Bromo, methoxy groups	Electron-withdrawing Br and electron-donating OMe groups affect ring electronics
Ethyl 4-(benzyloxy)phenylacetate	C₁₇H₁₈O₃	Benzyloxy group, ethyl ester	Esterified carboxylic acid; benzyloxy enhances lipophilicity

Key Observations :

• The phenylmethoxybutoxy group in the target compound introduces steric bulk and enhanced lipophilicity compared to simpler alkoxy chains (e.g., butoxy in ).
• Electronic effects: Bromo substituents (as in ) induce significant electron withdrawal, distorting bond angles (e.g., C—C—C angles at Br: 121.5° vs. 118.2° for OMe).

Physical and Chemical Properties

Data from analogous compounds highlight trends:

Property	2-(4-Phenylmethoxybutoxy)acetic acid (Inferred)	4-Butoxybenzeneacetic acid ()	2-(3-Bromo-4-methoxyphenyl)acetic acid ()
Melting Point	~90–110°C (estimated)	Not reported	155–157°C
Solubility	Low in water; soluble in DMSO, ethanol	Likely similar	Soluble in acetic acid, DMSO
Hydrogen Bonding	Forms dimers via O—H⋯O interactions	Not studied	Strong R₂²(8) dimeric H-bonding
Crystallinity	Likely crystalline	Not reported	High (single-crystal X-ray data available)

Notes:

• The bulky phenylmethoxybutoxy group likely reduces crystallinity compared to smaller substituents (e.g., bromo or methoxy).
• Hydrogen bonding : Carboxylic acid groups in all analogs facilitate dimerization, critical for crystal packing ().